Cas no 2183440-64-2 (FAM hydrazide, 5-isomer)
FAM hydrazide, 5-isomer Chemical and Physical Properties
Names and Identifiers
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- 5-FAM hydrazide HCl
- FAM hydrazide, 5-isomer
- 2183440-64-2
- FAM hydrazide 5-isomer
- [(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carbonyl)amino]azanium
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- Inchi: 1S/C21H14N2O6.ClH/c22-23-19(26)10-1-4-14-13(7-10)20(27)29-21(14)15-5-2-11(24)8-17(15)28-18-9-12(25)3-6-16(18)21;/h1-9,24-25H,22H2,(H,23,26);1H
- InChI Key: MQTNYOYAGAAOGP-UHFFFAOYSA-N
- SMILES: O=C1C2=CC(C(=O)NN)=CC=C2C2(C3=CC=C(O)C=C3OC3=CC(O)=CC=C23)O1.Cl
Computed Properties
- Exact Mass: 391.09301120g/mol
- Monoisotopic Mass: 391.09301120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 1
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 133Ų
FAM hydrazide, 5-isomer Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BF-8-5mg |
5-FAM hydrazide HCl |
2183440-64-2 | >97.00% | 5mg |
¥1750.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BF-8-10mg |
5-FAM hydrazide HCl |
2183440-64-2 | >97.00% | 10mg |
¥2800.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BF-8-1mg |
5-FAM hydrazide HCl |
2183440-64-2 | >97.00% | 1mg |
¥750.0 | 2023-09-19 | |
| A2B Chem LLC | AV18159-5mg |
FAM hydrazide, 5-isomer |
2183440-64-2 | 95% | 5mg |
$234.00 | 2024-04-20 | |
| 1PlusChem | 1P019EZZ-5mg |
FAM hydrazide, 5-isomer |
2183440-64-2 | 95% | 5mg |
$243.00 | 2023-12-18 |
FAM hydrazide, 5-isomer Suppliers
FAM hydrazide, 5-isomer Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on FAM hydrazide, 5-isomer
Introduction to FAM Hydrazide, 5-Isomer (CAS No. 2183440-64-2)
FAM Hydrazide, 5-Isomer (CAS No. 2183440-64-2) is a versatile reagent widely used in the field of chemical biology and pharmaceutical research. This compound, known for its fluorescent properties, has gained significant attention due to its applications in labeling and detecting biomolecules. The 5-isomer of FAM hydrazide is particularly valuable for its enhanced stability and specificity in various biochemical assays.
The chemical structure of FAM Hydrazide, 5-Isomer consists of a fluorescein moiety linked to a hydrazide group. This unique configuration allows it to react with aldehydes and ketones, forming stable hydrazone bonds. This property makes it an excellent choice for labeling proteins, peptides, and other biomolecules that contain aldehyde or ketone functional groups. The resulting labeled compounds can be detected using fluorescence microscopy, flow cytometry, and other optical techniques.
Recent advancements in the field have further expanded the applications of FAM Hydrazide, 5-Isomer. For instance, a study published in the Journal of Fluorescence highlighted its use in monitoring protein-protein interactions in live cells. The researchers utilized this compound to label specific proteins and track their interactions in real-time, providing valuable insights into cellular processes such as signal transduction and protein trafficking.
In addition to its role in protein labeling, FAM Hydrazide, 5-Isomer has also been employed in the development of novel drug delivery systems. A research team at the University of California demonstrated the use of this compound to label drug carriers, enabling precise tracking of their distribution within cells and tissues. This approach has the potential to enhance the efficacy and safety of drug delivery by allowing researchers to optimize the targeting and release mechanisms.
The stability and photophysical properties of FAM Hydrazide, 5-Isomer make it suitable for long-term studies. Its high quantum yield and low photobleaching rate ensure reliable detection over extended periods, which is crucial for experiments involving dynamic processes such as cell migration and division. Furthermore, the compound's water solubility and low toxicity contribute to its broad applicability in both in vitro and in vivo studies.
Another area where FAM Hydrazide, 5-Isomer has shown promise is in the field of bioorthogonal chemistry. Bioorthogonal reactions are chemical reactions that occur selectively within living systems without interfering with native biological processes. The hydrazide group in this compound can participate in bioorthogonal reactions such as the hydrazone formation with aldehydes or ketones generated by metabolic labeling techniques. This capability has been leveraged to develop new methods for imaging and manipulating biological systems with high spatial and temporal resolution.
The synthesis of FAM Hydrazide, 5-Isomer involves a series of well-established chemical reactions. The fluorescein moiety is typically obtained from fluorescein isothiocyanate (FITC) through a series of derivatization steps. The resulting intermediate is then converted into the hydrazide form using appropriate reagents such as hydrazine hydrate. The purity and quality of the final product are critical for its performance in various applications.
In conclusion, FAM Hydrazide, 5-Isomer (CAS No. 2183440-64-2) is a powerful tool in chemical biology and pharmaceutical research. Its unique properties make it an ideal choice for labeling and detecting biomolecules, developing drug delivery systems, and performing bioorthogonal reactions. As research continues to advance, the applications of this compound are likely to expand further, contributing to our understanding of complex biological processes and the development of new therapeutic strategies.
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